1-Palmitoyl-2-arachidoyllecithin-d9
Description
1-Palmitoyl-2-arachidoyllecithin-d9 is a deuterium-labeled phospholipid with the molecular formula C₄₄H₇₁D₉NO₈P and a molecular weight of 791.14 g/mol . It features a palmitoyl (16:0) chain at the sn-1 position and an arachidonoyl (20:4) chain at the sn-2 position, with nine deuterium atoms replacing hydrogen in the acyl chains. This isotopic labeling enhances its utility in mass spectrometry-based lipidomics, enabling precise quantification in studies on hypertension and myocardial infarction (MI) by tracing autoantibodies against oxidized phospholipids .
Properties
Molecular Formula |
C₄₄H₇₁D₉NO₈P |
|---|---|
Molecular Weight |
791.14 |
Synonyms |
(7R,13Z,16Z,19Z,22Z)-4-Hydroxy-N,N,N-trimethyl-9-oxo-7-[[(1-oxohexadecyl)oxy]_x000B_methyl]-3,5,8-Trioxa-4-phosphaoctacosa-13,16,19,22-tetraen-1-aminium 4-Oxide Inner Salt-d9; (1-Palmitoyl-2-arachidonoyl)-3-lecithin-d9; 1-Palmitoyl-2-arachidononyllecithin- |
Origin of Product |
United States |
Comparison with Similar Compounds
Notes
- Molecular Formula Discrepancy: initially lists the formula as C₄₅H₅₉D₉NO₈P but later corrects it to C₄₄H₇₁D₉NO₈P. Users should verify this via primary sources .
- Application Gaps : While 1-Palmitoyl-2-oleoyl-PC is cited in , its exact molecular data and clinical applications remain unspecified, highlighting the need for expanded literature review .
Featured Recommendations
| Most viewed |
|
|
|---|---|---|
| Most popular with customers |
|
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
